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Compound of Interest

Compound Name: 1-Chloro-3-phenylacetone

CAS No.: 937-38-2

Cat. No.: B1267569 Get Quote

Executive Summary
1-Chloro-3-phenylacetone is a halogenated ketone acting as both a potent lachrymator (tear

gas agent) and a drug precursor (List II/watched chemical). Disposal requires a dual-strategy

approach: chemical stabilization to prevent acute exposure during transport, and regulatory

documentation to satisfy DEA/local authority audits regarding precursor destruction.

DO NOT dispose of this substance down the drain. DO NOT mix with strong bases or

oxidizers.

Part 1: Hazard Identification & Classification
Before initiating disposal, you must correctly classify the waste stream to ensure acceptance by

your Treatment, Storage, and Disposal Facility (TSDF).
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Parameter Specification Operational Implication

CAS Number 937-38-2
Use for waste profiling and

inventory logs.

Chemical Family -Haloketone
High reactivity; prone to

hydrolysis and alkylation.

Primary Hazard Lachrymator / Corrosive
Causes severe eye/skin burns

and respiratory distress.

RCRA Status Characteristic Waste

Likely D001 (Ignitable) or D003

(Reactive) depending on

formulation.

DOT Shipping UN 3265 or UN 2810
Typically shipped as Corrosive

liquid, acidic, organic, n.o.s.

Regulatory Warning (Precursor Control)
As a direct precursor to Phenylacetone (P2P), this chemical is monitored. You must maintain a

"Cradle-to-Grave" paper trail. If you are disposing of unused stock, retain the Certificate of

Destruction from your waste vendor to prove the material was not diverted for illicit synthesis

[1].

Part 2: Stabilization & Packaging Protocol
Objective: Stabilize the chemical for transport and prevent container failure due to HCl off-

gassing.

Step 1: Container Selection
Approved: High-Density Polyethylene (HDPE) or Borosilicate Glass.

Prohibited: Metal containers (aluminum/steel). The alpha-chloro functionality can hydrolyze

to release Hydrochloric Acid (HCl), which corrodes metal, leading to leaks and potential fines

during transport [2].

Step 2: Segregation (The "Kill" Rule)
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NEVER mix with Strong Bases (NaOH, KOH): This triggers rapid dehydrohalogenation or

polymerization, creating an exothermic runaway reaction.

NEVER mix with Oxidizers: Risk of forming toxic chlorinated gases (Phosgene analogs).

Step 3: Lab Packing Procedure
PPE: Double nitrile gloves, lab coat, and full-face respirator or work strictly inside a fume

hood. (Lachrymatory vapors can penetrate standard surgical masks).

Primary Containment: Ensure the cap is PTFE-lined and tightened. Tape the cap with

parafilm or electrical tape to prevent vibrational loosening.

Overpacking: Place the primary container into a secondary resealable bag (Ziploc type)

containing an inert absorbent (Vermiculite or Diatomaceous Earth).

Labeling: Affix a hazardous waste tag immediately. Mark clearly: "Toxic - Lachrymator -

Chlorinated Solvent."

Part 3: Disposal Logic & Workflows
Workflow 1: Waste Classification Matrix
Use this logic flow to determine the correct waste profile for your specific situation.

Legend

Waste Material
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Destruction: High Temp Incineration
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Profile: Flammable/Toxic
(D001)
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Blue: Input | Yellow: Decision | Green/Red: Disposal Path
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Figure 1: Decision matrix for profiling chlorinated ketone waste streams.
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Workflow 2: Emergency Spill Response
If a spill occurs (>10mL), evacuate immediately due to lachrymatory effects.

Spill Detected

Evacuate Lab
(Lachrymator Hazard)

Don PPE:
Full Face Respirator + 

Silver Shield Gloves

Re-entry by trained personnel

Cover with
Vermiculite/Sand

Collect into
Wide-Mouth Jar

Label as Hazardous Waste
(Do Not Trash)

Click to download full resolution via product page

Figure 2: Immediate response protocol for alpha-haloketone spills.

Part 4: Scientific Rationale (The "Why")
1. Why Incineration? Alpha-haloketones are alkylating agents. They react with biological

nucleophiles (DNA, proteins), causing toxicity. Standard wastewater treatment cannot

guarantee the breakdown of the chlorinated aromatic ring. High-temperature incineration
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(>1000°C) ensures complete mineralization into HCl, CO2, and H2O, preventing environmental

persistence [3].

2. The Hydrolysis Risk Over time, moisture in the air can react with the alpha-chlorine atom:

This generates hydrochloric acid gas inside the waste container. This is why vented caps are
sometimes recommended for long-term storage, and why metal drums are strictly prohibited
[4].

References
Drug Enforcement Administration (DEA). (2023). List of Scheduled Listed Chemical

Products. Retrieved from [Link]

National Institutes of Health (NIH) - PubChem. (2023). 1-Chloro-3-phenylacetone
Compound Summary. Retrieved from [Link]

U.S. Environmental Protection Agency (EPA). (2023). Hazardous Waste Characteristics: A

User-Friendly Reference Document. Retrieved from [Link]

To cite this document: BenchChem. [1-Chloro-3-phenylacetone: Proper Disposal & Handling
Procedures[1][2]]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1267569#1-chloro-3-phenylacetone-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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